3,3'-((4-ethoxyphenyl)methylene)bis(4-hydroxy-6-methylpyridin-2(1H)-one)

• IUPAC Name: 3-[(4-ethoxyphenyl)-(4-hydroxy-6-methyl-2-oxo-1H-pyridin-3-yl)methyl]-4-hydroxy-6-methyl-1H-pyridin-2-one
• InChI: InChI=1S/C21H22N2O5/c1-4-28-14-7-5-13(6-8-14)17(18-15(24)9-11(2)22-20(18)26)19-16(25)10-12(3)23-21(19)27/h5-10,17H,4H2,1-3H3,(H2,22,24,26)(H2,23,25,27)
• InChI Key: ILOVOXAXFSJYPB-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(C2=C(C=C(NC2=O)C)O)C3=C(C=C(NC3=O)C)O
• Molecular Formula: C21H22N2O5
• Molecular Weight: 382.4 g/mol

Description

The compound '3,3'-((4-ethoxyphenyl)methylene)bis(4-hydroxy-6-methylpyridin-2(1H)-one)' is a chemical compound that has been studied for its potential use in scientific research. This compound has been synthesized using various methods and has been found to have several biochemical and physiological effects.

Scientific Research Applications

• Metal–Organic Networks and Photoluminescent Properties

  • Research has explored the hydrothermal synthesis of metal–organic coordination polymers, which involve the use of similar compounds. These compounds have been found to exhibit strong luminescent emission, indicating potential applications as optical materials (Zang et al., 2009).

• Synthesis of Heterocycles and Aldehyde Functionality

  • Studies have shown that certain compounds similar to "3,3'-((4-ethoxyphenyl)methylene)bis(4-hydroxy-6-methylpyridin-2(1H)-one)" can be used as synthons for the efficient synthesis of various heterocycles. These include pyrazole, isoxazole, pyrimidines, pyridone, and pyridines, which have applications in chemical synthesis and potentially in pharmaceuticals (Mahata et al., 2003).

• Supramolecular Synthons in Crystal Engineering

  • Research into ionic complexes and their crystal structures, which use compounds structurally similar to "3,3'-((4-ethoxyphenyl)methylene)bis(4-hydroxy-6-methylpyridin-2(1H)-one)," has been conducted. These studies contribute to the field of crystal engineering and could have implications for the design of new materials (Zaman et al., 1999).

• Photoluminescent Properties and Sensing Applications

  • The development of luminescent metal-organic frameworks incorporating pyridyl ligands similar to the compound has been investigated. These frameworks have shown promising applications in sensing and detection due to their photophysical properties (Chakraborty & Mandal, 2017).

• Hydrothermal Synthesis and Physical Properties

  • Studies on the hydrothermal synthesis of new compounds using partially or wholly deprotonated ligands related to "3,3'-((4-ethoxyphenyl)methylene)bis(4-hydroxy-6-methylpyridin-2(1H)-one)" have been conducted. These compounds have been analyzed for their structural, magnetic susceptibility, and photoluminescent properties, suggesting potential in various scientific applications (Pan et al., 2008).